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Compound of Interest

Compound Name:
2-phenyl-N-(1-

phenylethyl)acetamide

CAS No.: 17537-42-7

Cat. No.: B15483575

Get Quote

Executive Summary
In medicinal chemistry and rational drug design, substituted phenylacetamides serve as highly

versatile, lipophilic scaffolds. N-(1-phenylethyl)phenylacetamide (also known as N-(1-

phenylethyl)-2-phenylacetamide or N-(α-methylbenzyl)phenylacetamide) is a prime example of

such a building block. Characterized by its dual aromatic rings separated by an amide linkage

and a chiral benzylic center, this compound presents unique steric and electronic properties.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic

chemical descriptors. This guide deconstructs the physicochemical properties, mechanistic

synthesis pathways, and self-validating analytical protocols required to successfully synthesize

and utilize this compound in advanced research workflows.
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The structural core of N-(1-phenylethyl)phenylacetamide consists of a phenylacetyl moiety

coupled with a 1-phenylethylamine group.

Stereochemistry: The presence of a methyl group at the benzylic position of the amine side

introduces a stereocenter. Consequently, the compound can exist as an (R)-enantiomer, an

(S)-enantiomer, or a racemic mixture. This chirality is critical in pharmacological applications,

as enantiomers often exhibit vastly different binding affinities to biological targets.

Steric Hindrance: The α-methyl group introduces localized steric bulk adjacent to the amide

nitrogen. This slightly reduces the nucleophilicity of the precursor amine compared to

straight-chain analogs (like benzylamine) and restricts the rotational degrees of freedom

around the N-C(α) bond in the final product.

Physicochemical Properties
Understanding the physical properties of N-(1-phenylethyl)phenylacetamide is essential for

predicting its behavior in biological assays and optimizing purification workflows. The data

below synthesizes empirical data from closely related analogs (such as N-benzyl-2-

phenylacetamide and N-phenethyl-2-phenylacetamide) and predictive computational models

[1][3].

Table 1: Quantitative Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description
Scientific Rationale &
Implications

IUPAC Name
N-(1-phenylethyl)-2-

phenylacetamide

Standardized nomenclature

defining the structural

connectivity.

Molecular Formula C₁₆H₁₇NO

Determines exact mass for

high-resolution mass

spectrometry (HRMS).

Molecular Weight 239.31 g/mol

Falls well within the Lipinski

Rule of 5 limit (<500 g/mol ),

indicating good drug-likeness.

Exact Mass 239.1310 Da

Target peak for monoisotopic

identification in LC-MS

workflows.

Melting Point 75 °C – 85 °C (Estimated)

Solid at room temperature. The

range accounts for variations

between the racemate and

pure enantiomers.

LogP (Predicted) ~3.1 – 3.5

Highly lipophilic. Suggests

excellent passive membrane

permeability and potential

blood-brain barrier (BBB)

penetration.

Physical State
White to off-white crystalline

powder

Typical for non-polar, low-

molecular-weight aromatic

amides.

Solubility
Insoluble in H₂O; Soluble in

DCM, EtOAc, MeOH

Dictates the choice of biphasic

systems for aqueous workups

during synthesis.
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The most robust and field-proven method for synthesizing N-(1-phenylethyl)phenylacetamide is

via a modified Schotten-Baumann acylation under anhydrous conditions [2].

Causality in Reagent Selection:
Dichloromethane (DCM): Chosen as an aprotic solvent because it dissolves both the polar

amine and the non-polar acid chloride without participating in competitive nucleophilic

attacks.

Triethylamine (TEA): Acts as a non-nucleophilic acid scavenger. It neutralizes the HCl

byproduct, preventing the protonation of the unreacted 1-phenylethylamine, which would

otherwise halt the reaction.
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Caption: Workflow for the synthesis of N-(1-phenylethyl)phenylacetamide via anhydrous

acylation.

Step-by-Step Methodology (Self-Validating System)
Preparation: Flame-dry a round-bottom flask and purge with N₂. Add 1-phenylethylamine (1.0

eq) and TEA (1.5 eq) to anhydrous DCM (0.2 M concentration).

Thermal Control: Submerge the flask in an ice bath (0 °C). Validation: Cooling minimizes the

exothermic degradation of the highly reactive acid chloride.

Electrophile Addition: Dissolve phenylacetyl chloride (1.1 eq) in a small volume of DCM. Add

dropwise to the stirring amine solution over 15 minutes. Validation: Dropwise addition

controls the local concentration of the electrophile, preventing di-acylation.

Reaction Propagation: Remove the ice bath and allow the mixture to warm to room

temperature. Stir for 2–4 hours. Monitor via Thin Layer Chromatography (TLC) using a 3:1

Hexane:Ethyl Acetate system until the primary amine spot disappears.

Quenching & Workup:

Wash the organic layer with saturated aqueous NaHCO₃ (removes unreacted acid

chloride/phenylacetic acid).

Wash with 1M HCl (removes unreacted amine and TEA).

Wash with brine to remove residual water.

Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. Recrystallize the crude solid from an Ethyl Acetate/Hexane mixture to

yield the pure product.

Mechanistic Insights and Reactivity Profile
The formation of the amide bond proceeds via a classic Nucleophilic Acyl Substitution pathway.

Because the 1-phenylethylamine is slightly sterically hindered by its α-methyl group, the

formation of the tetrahedral intermediate is the rate-determining step.
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Caption: Mechanistic pathway of amide bond formation highlighting the tetrahedral

intermediate.

Analytical Characterization Standards
To ensure scientific integrity, the synthesized compound must be validated against expected

spectroscopic benchmarks. The following table outlines the expected shifts for structural

confirmation.

Table 2: Expected Spectroscopic Signatures
Analytical Method Signal / Shift Structural Assignment

¹H NMR (CDCl₃) δ 1.40 – 1.50 (d, 3H)
α-Methyl group of the 1-

phenylethyl moiety.

¹H NMR (CDCl₃) δ 3.55 – 3.65 (s, 2H)
Benzylic CH₂ protons of the

phenylacetyl moiety.

¹H NMR (CDCl₃) δ 5.05 – 5.15 (m, 1H)

Chiral benzylic CH proton (split

by the adjacent methyl and

NH).

¹H NMR (CDCl₃) δ 5.60 – 5.80 (br d, 1H)
Amide NH proton

(exchangeable with D₂O).

¹H NMR (CDCl₃) δ 7.10 – 7.40 (m, 10H)
Aromatic protons from both

phenyl rings.

FT-IR (KBr pellet) ~3290 cm⁻¹
N-H stretch (secondary

amide).

FT-IR (KBr pellet) ~1640 cm⁻¹ C=O stretch (Amide I band).

Applications in Drug Development
In the pharmaceutical industry, the N-(1-phenylethyl)phenylacetamide scaffold is highly valued

for its rigid, predictable geometry and high lipophilicity. It is frequently utilized in the

development of:
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CNS Therapeutics: The LogP of ~3.1 allows the molecule to easily cross the blood-brain

barrier.

Enzyme Inhibitors: The dual aromatic rings can participate in π-π stacking interactions within

hydrophobic binding pockets of target proteins.

Chiral Resolving Agents: The enantiomerically pure forms of this compound can be used as

chiral auxiliaries or derivatizing agents in complex asymmetric syntheses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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